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Compound of Interest

Compound Name:
(5-Cyclopropylfuran-2-yl)boronic

acid

Cat. No.: B11821897

Get Quote

Executive Summary & Compound Profile
Target Compound: (5-Cyclopropylfuran-2-yl)boronic acid CAS Registry Number: 1693758-

46-1 Molecular Formula: C₇H₉BO₃ Exact Mass: 152.07 Da

This guide details the spectroscopic "fingerprint" required to validate the identity and purity of

(5-Cyclopropylfuran-2-yl)boronic acid. As a bifunctional building block containing a

bioisosteric cyclopropyl group and a reactive boronic acid moiety, this compound is prone to

specific stability issues—notably dehydration to boroxines—that directly impact analytical data

interpretation.

Key Application: Primary reagent for Suzuki-Miyaura cross-coupling in the synthesis of

heterocyclic pharmaceutical candidates.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Note: Boronic acids are dynamic in solution. Data is best acquired in polar aprotic solvents

(DMSO-d₆) to minimize exchange broadening and prevent in-situ esterification with protic

solvents like methanol.
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¹H NMR Diagnostic Signals (400 MHz, DMSO-d₆)
The proton spectrum is characterized by three distinct regions: the high-field cyclopropyl

multiplets, the aromatic furan doublets, and the labile boronic acid hydroxyls.

Region (ppm) Multiplicity Integration Assignment
Structural
Insight

8.00 – 8.20 Broad Singlet 2H B(OH)₂

Labile:

Disappears in

D₂O shake.

Chemical shift is

concentration-

dependent.

6.90 – 7.10
Doublet (

Hz)
1H Furan H-3

Deshielded by

the adjacent

electron-deficient

boron atom.

6.00 – 6.20
Doublet (

Hz)
1H Furan H-4

Shielded by the

electron-donating

cyclopropyl

group.

1.95 – 2.10 Multiplet (tt) 1H Cyclopropyl CH

Methine proton

linking the ring to

the furan.

0.85 – 1.00 Multiplet 2H Cyclopropyl CH₂

cis-oriented

protons relative

to the furan ring.

0.65 – 0.80 Multiplet 2H Cyclopropyl CH₂

trans-oriented

protons relative

to the furan ring.

Technical Note on Couplings: The furan ring protons (H-3 and H-4) exhibit a characteristic

vicinal coupling constant (
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) of ~3.2–3.6 Hz, which is diagnostic for 2,5-disubstituted furans.

¹³C NMR Chemical Shifts (100 MHz, DMSO-d₆)
The carbon spectrum often lacks the signal for the carbon directly attached to boron (C-2) due

to quadrupolar relaxation of the boron nucleus (

B and

B), which broadens the signal into the baseline.

Shift (ppm) Carbon Type Assignment Notes

~160.5 Quaternary Furan C-5
Attached to

Cyclopropyl group.

~145.0 Quaternary Furan C-2 (C-B)

Broad/Weak. Often

invisible due to C-B

coupling.

124.5 Methine (CH) Furan C-3

106.8 Methine (CH) Furan C-4 Significantly shielded.

9.5 Methine (CH) Cyclopropyl CH

7.2 Methylene (CH₂) Cyclopropyl CH₂
Symmetric carbons

(2x).

Mass Spectrometry (MS) & Isotope Patterning
Mass spectrometry of boronic acids is complicated by their tendency to dehydrate in the ion

source. You will rarely see a clean

peak as the base peak.

Ionization Behavior (ESI Mode)
Negative Mode (ESI-): Preferred. Boronic acids readily form adducts or ionize via

deprotonation.

Target Ion:
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at m/z 151.

Adducts:

(where ROH is the solvent, e.g., MeOH).

Positive Mode (ESI+):

Target Ion: Often observed as the boroxine trimer

or ammonium adducts.

The Boron Isotope Signature
Boron exists naturally as

B (~20%) and

B (~80%). This creates a distinct isotopic envelope that serves as a confirmation of the boron
moiety.

Pattern: A "step" pattern where the M peak (

B) is accompanied by an M-1 peak (

B) at approximately 25% intensity of the parent peak.

Verification: If the mass spectrum shows a single sharp peak without this M-1 shoulder, the

boron group may have been lost (protodeboronation).

Vibrational Spectroscopy (FT-IR)
Infrared spectroscopy provides rapid confirmation of the boronic acid functionality and the furan

scaffold.
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Wavenumber
(cm⁻¹)

Vibration Mode Intensity Diagnostic Value

3200 – 3450 O-H Stretch Broad/Strong

Indicates free boronic

acid (hydrogen

bonded).

3000 – 3100 C-H Stretch (Ar) Weak Furan ring C-H.

~3010 C-H Stretch (Cy) Medium
Cyclopropyl ring C-H

(distinctive "stiff" C-H).

1550 – 1600 C=C Stretch Medium
Furan ring breathing

modes.

1330 – 1380 B-O Stretch Strong

Primary confirmation

of Boron-Oxygen

bond.

650 – 750 C-H Bend Strong
Out-of-plane bending

(furan).

Technical Workflow: Stability & Handling
Boronic acids exist in a dynamic equilibrium with their dehydrated trimeric form (boroxine). This

is not an impurity but a physical state dependent on moisture and concentration.

The Boroxine Equilibrium Cycle
The following diagram illustrates the relationship between the monomeric acid, the boroxine,

and the synthesis pathway.

2-Bromo-5-cyclopropylfuran Lithium-Halogen Exchange
(n-BuLi, -78°C)

Step 1 Boronate Complex
(Li-B-OR)

Step 2: + B(OiPr)3 (5-Cyclopropylfuran-2-yl)
boronic acid (Monomer)

Acid Hydrolysis

Boroxine (Trimer)
[Dehydrated Form]

- H2O (Vacuum/Heat)
Suzuki Coupling

Product

Pd(0), Base, Ar-X

Rehydrates in situ
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Click to download full resolution via product page

Figure 1: Synthesis and equilibrium workflow for (5-Cyclopropylfuran-2-yl)boronic acid. Note

the reversible dehydration to boroxine, which can complicate melting point and NMR analysis.

Analytical Protocol for Quality Control
To ensure data integrity (E-E-A-T), follow this self-validating protocol:

Sample Prep: Dissolve ~10 mg in DMSO-d₆. Do not use CDCl₃ if precise stoichiometry is

required, as the monomer/trimer ratio fluctuates in non-polar solvents.

D₂O Shake Test: After acquiring the standard ¹H NMR, add 2 drops of D₂O and re-acquire.

Result: The broad singlet at 8.0–8.2 ppm must disappear. If peaks in the aromatic region

(6.0–7.5 ppm) shift or disappear, suspect protodeboronation (loss of Boron).

Boroxine Check: If the elemental analysis (C/H ratio) does not match the monomer, calculate

values for the trimer (anhydride). Pure boronic acids are often hygroscopic and may contain

variable water content.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b11821897/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-characterization-of-5-cyclopropylfuran-2-yl-boronic-acid
https://www.benchchem.com/product/b11821897/docs?utm_src=pdf-body#technical-guide-spectroscopic-characterization-of-5-cyclopropylfuran-2-yl-boronic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-formyl-2-furanboronic%20acid
https://www.benchchem.com/product/b11821897/docs?utm_src=pdf-body#technical-guide-spectroscopic-characterization-of-5-cyclopropylfuran-2-yl-boronic-acid
https://www.aotohxg.com/product/166728.html?goodsno=C904682-25mg
https://pubchem.ncbi.nlm.nih.gov/#query=1693758-46-1
https://www.researchgate.net/publication/287973854_Development_of_an_Efficient_Synthesis_of_2-Aminopyrimidin-5-yl_Boronic_Acid
https://pubs.rsc.org/en/content/articlelanding/2014/cs/c3cs60197h
https://www.benchchem.com/product/b11821897?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11821897?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. 5-Formylfuran-2-boronic acid | C5H5BO4 | CID 2734355 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. (5-cyclopropylfuran-2-yl)boronic acid - CAS:1693758-46-1 - 凹凸化学谷 [aotohxg.com]

3. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of (5-
Cyclopropylfuran-2-yl)boronic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11821897/docs#technical-guide-spectroscopic-
characterization-of-5-cyclopropylfuran-2-yl-boronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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